Cas no 37759-88-9 ((E)-4,4,5,5,6,6,6-Heptafluoro-2-hexen-1-ol)

(E)-4,4,5,5,6,6,6-Heptafluoro-2-hexen-1-ol structure

37759-88-9 structure

Product Name:(E)-4,4,5,5,6,6,6-Heptafluoro-2-hexen-1-ol

CAS No:37759-88-9

Molecular Formula:C₆H₅F₇O

Molecular Weight:226.09200

MDL:MFCD00155829

CID:922593

PubChem ID:5708520

(E)-4,4,5,5,6,6,6-Heptafluoro-2-hexen-1-ol Properties

Names and Identifiers

- 4,4,5,5,6,6,6-heptafluorohex-2-en-1-ol
- 1H,1H,2H,3H-Perfluorohex-2-en-1-ol
- 4,4,5,5,6,6,6-Heptafluoro-2-hexen-1-ol
- (E)-4,4,5,5,6,6,6-heptafluorohex-2-en-1-ol
- NS00111148
- SCHEMBL5704703
- 2-Hexen-1-ol, 4,4,5,5,6,6,6-heptafluoro-, (E)-
- (2E)-4,4,5,5,6,6,6-heptafluorohex-2-en-1-ol
- EN300-1932985
- AKOS007930579
- 37759-88-9
- 679-03-8
- Heptafluoro-2-hexen-1-ol
- FJRYHIWIYHYOTE-OWOJBTEDSA-N
- MFCD00155829
- DTXSID60896663
- MDL： MFCD00155829
- InChIKey： FJRYHIWIYHYOTE-OWOJBTEDSA-N
- Inchi： InChI=1S/C6H5F7O/c7-4(8,2-1-3-14)5(9,10)6(11,12)13/h1-2,14H,3H2/b2-1+
- SMILES： C(=C\C(C(C(F)(F)F)(F)F)(F)F)/CO

Computed Properties

Exact Mass: 226.02300
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 4
Monoisotopic Mass: 226.02286191g/mol
Heavy Atom Count: 14
Complexity: 217
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Topological Polar Surface Area: 20.2Å²

Experimental Properties

LogP: 2.36780
PSA: 20.23000
Refractive Index: 1.3383
Boiling Point: 65°C 28mm
Density: 1,473 g/cm3

(E)-4,4,5,5,6,6,6-Heptafluoro-2-hexen-1-ol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P0078FE-1g	2-Hexen-1-ol, 4,4,5,5,6,6,6-heptafluoro-, (E)-	37759-88-9	97%	1g	$61.00
A2B Chem LLC	AD36714-5g	2-Hexen-1-ol, 4,4,5,5,6,6,6-heptafluoro-, (E)-	37759-88-9	97%	5g	$209.00	2024-04-20
Enamine	EN300-1932985-0.05g	4,4,5,5,6,6,6-heptafluorohex-2-en-1-ol	37759-88-9		0.05g	$744.0	2023-09-17
TRC	H377590-100mg	(E)-4,4,5,5,6,6,6-Heptafluoro-2-hexen-1-ol	37759-88-9		100mg	$64.00	2023-05-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	008985-5g	4,4,5,5,6,6,6-Heptafluorohex-2-en-1-ol	37759-88-9	97%	5g	1105CNY

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